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Introduction

Enterolactone is a lignan metabolite produced by the intestinal microflora from dietary
precursors found in foods such as whole grains, flaxseeds, fruits, and vegetables. As a
phytoestrogen, enterolactone has garnered significant interest in clinical and drug
development research due to its potential role in the prevention and progression of hormone-
dependent cancers and cardiovascular diseases.[1] Accurate and reliable quantification of
enterolactone in plasma is crucial for pharmacokinetic studies, biomarker discovery, and
understanding its physiological effects.[1]

This document provides detailed application notes and protocols for the solid-phase extraction
(SPE) of enterolactone from plasma samples. The described method is suitable for
researchers, scientists, and drug development professionals requiring a robust and
reproducible procedure for sample preparation prior to downstream analysis, typically by liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of Enterolactone

The formation of enterolactone is a multi-step process initiated by the dietary intake of plant
lignans, such as secoisolariciresinol and matairesinol.[2][3] These precursors are metabolized
by the gut microbiota into the mammalian lignans enterodiol and enterolactone.[2][3]
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Enterodiol can be further converted to enterolactone.[2] Once formed, enterolactone is
absorbed from the gut, circulates in the plasma, and is eventually excreted in the urine.[2]

Metabolic Pathway of Enterolactone from Dietary Lignans
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Simplified Signaling Pathway of Enterolactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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